Cas no 1699040-55-5 (2-(1,2,2,2-tetrafluoroethyl)pyrrolidine)

• Product Name: 2-(1,2,2,2-tetrafluoroethyl)pyrrolidine
• CAS No: 1699040-55-5
• MF: C₆H₉F₄N
• MW: 171.135975599289
• CID: 5901749
• PubChem ID: 106640376
• Update Time: 2025-06-22

2-(1,2,2,2-tetrafluoroethyl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 2-(1,2,2,2-tetrafluoroethyl)pyrrolidine
• EN300-1929982
• 1699040-55-5

• Inchi： 1S/C6H9F4N/c7-5(6(8,9)10)4-2-1-3-11-4/h4-5,11H,1-3H2
• InChI Key： DKZYSMOMUBMAQJ-UHFFFAOYSA-N
• SMILES： FC(C(F)(F)F)C1CCCN1

Computed Properties

• Exact Mass: 171.06711194g/mol
• Monoisotopic Mass: 171.06711194g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 12Ų

Additional information on 2-(1,2,2,2-tetrafluoroethyl)pyrrolidine

Introduction to 2-(1,2,2,2-tetrafluoroethyl)pyrrolidine (CAS No. 1699040-55-5) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

2-(1,2,2,2-tetrafluoroethyl)pyrrolidine, identified by the chemical abstracts service number CAS No. 1699040-55-5, is a fluorinated heterocyclic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry due to its unique structural and electronic properties. The presence of a highly electronegative tetrafluoroethyl group appended to a pyrrolidine core introduces distinct physicochemical characteristics, making this molecule a promising candidate for various applications, including drug discovery, material science, and catalysis.

The tetrafluoroethyl moiety is renowned for its ability to modulate the lipophilicity and metabolic stability of molecules, which is a critical factor in pharmaceutical development. This group enhances the compound's resistance to hydrolysis and oxidation, thereby extending its biological half-life. In contrast, the pyrrolidine ring is a common pharmacophore found in numerous bioactive molecules, contributing to favorable interactions with biological targets such as enzymes and receptors. The combination of these structural elements in 2-(1,2,2,2-tetrafluoroethyl)pyrrolidine creates a versatile scaffold that can be further functionalized for tailored applications.

Recent advancements in computational chemistry and molecular modeling have highlighted the potential of fluorinated pyrrolidines as key intermediates in the synthesis of novel therapeutics. Studies have demonstrated that the electron-withdrawing nature of the tetrafluoroethyl group can enhance binding affinity by inducing conformational rigidity and optimizing hydrogen bonding interactions. This has been particularly relevant in the development of kinase inhibitors and antiviral agents, where precise molecular architecture is essential for target specificity.

One of the most compelling aspects of CAS No. 1699040-55-5 is its utility as a building block in medicinal chemistry. Researchers have leveraged its reactivity to develop libraries of derivatives with enhanced pharmacological profiles. For instance, modifications at the nitrogen atom of the pyrrolidine ring or the carbon atoms of the tetrafluoroethyl side chain have yielded compounds with improved solubility and bioavailability. These derivatives are being explored for their potential in treating neurological disorders, cancer, and infectious diseases.

The incorporation of fluorine atoms into organic molecules is well-documented for its ability to improve metabolic stability and binding interactions. In the case of 2-(1,2,2,2-tetrafluoroethyl)pyrrolidine, the four fluorine atoms provide significant steric hindrance and electronic effects that can fine-tune pharmacokinetic properties. This has led to increased interest in fluorinated pyrrolidines as components in prodrugs designed to enhance oral bioavailability or targeted delivery systems.

From a synthetic chemistry perspective, CAS No. 1699040-55-5 serves as an excellent precursor for constructing more complex molecules via nucleophilic substitution reactions or transition-metal-catalyzed cross-coupling processes. The presence of both an electrophilic carbon center in the tetrafluoroethyl group and a nucleophilic nitrogen atom in the pyrrolidine ring allows for diverse synthetic pathways. Recent reports highlight its use in generating enantiomerically pure compounds through asymmetric catalysis, which is crucial for developing chiral drugs with improved efficacy.

The growing body of literature on fluorinated pyrrolidines underscores their significance in modern drug discovery. For example, researchers have utilized computational methods to predict how modifications to the tetrafluoroethyl group can influence receptor binding affinity. These predictions have been validated experimentally, demonstrating that subtle changes in fluorination patterns can lead to significant improvements in therapeutic activity.

Moreover, the environmental impact of fluorinated compounds has been a topic of increasing interest. While concerns exist regarding their persistence in ecosystems, advancements in green chemistry have enabled more sustainable synthetic routes for producing molecules like CAS No. 1699040-55-5. Techniques such as catalytic hydrogenation and flow chemistry are being employed to minimize waste and reduce energy consumption during production.

In conclusion,2-(1,2,2,2-tetrafluoroethyl)pyrrolidine (CAS No. 1699040-55-5) represents a fascinating example of how structural innovation can drive progress in chemical biology and medicinal chemistry. Its unique combination of electronic and steric properties makes it an invaluable tool for designing next-generation therapeutics with improved pharmacokinetic profiles. As research continues to uncover new applications for this compound,CAS No. 1699040-55-5 is poised to play an increasingly pivotal role in addressing some of today's most pressing medical challenges.